4-Methyl-4-phenylbenzophenone

• IUPAC Name: (4-methyl-4-phenylcyclohexa-1,5-dien-1-yl)-phenylmethanone
• InChI: InChI=1S/C20H18O/c1-20(18-10-6-3-7-11-18)14-12-17(13-15-20)19(21)16-8-4-2-5-9-16/h2-14H,15H2,1H3
• InChI Key: QVAHGRZTAUNXLN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC=C(C=C1)C(=O)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C20H18O
• Molecular Weight: 274.4 g/mol

Description

4-Methyl-4-phenylbenzophenone is a useful research compound. Its molecular formula is C20H18O and its molecular weight is 274.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Fluorescent Sensors : A study by Ye et al. (2014) developed a fluorogenic chemosensor using a derivative of benzophenone, showing high selectivity and sensitivity towards Al3+ ions. This sensor has potential applications in bio-imaging and detecting Al3+ in living cells (Ye et al., 2014).

• Pharmaceutical Applications : Ottosen et al. (2003) synthesized a series of 4-aminobenzophenones, which are p38 MAP kinase inhibitors with significant anti-inflammatory activity. These compounds were effective in murine models of dermatitis after topical application (Ottosen et al., 2003).

• Photophysical Studies : Prater et al. (1998) conducted ultrafast studies on 4-phenylbenzophenone (PBP), revealing a structural change in the excited state that enhances internal conversion and reduces intersystem crossing time compared to benzophenone (Prater et al., 1998).

• Proton Exchange Membranes : Ghassemi et al. (2004) reported on sulfonated poly(4'-phenyl-2,5-benzophenone) and poly(arylene ether sulfone) copolymers. These materials provide flexible, transparent films suitable for proton exchange membranes, potentially useful in water absorption and proton conductivity applications (Ghassemi et al., 2004).

• Environmental Applications : Sunderland and Watts (1984) studied the degradation of various esters of 4-hydroxybenzoate in aqueous solutions, finding implications for environmental stability and heat sterilization (Sunderland & Watts, 1984).

• Crystallography : Gupta et al. (2012) conducted a crystal structure study on compounds structurally similar to 4-methylbenzophenone, enhancing our understanding of their molecular interactions (Gupta et al., 2012).

• Hydrodesulfurization Research : Houalla et al. (1980) found that methyl substituents in compounds like 4-methylbenzophenone significantly affect the reactivity in hydrodesulfurization reactions, which is vital for petroleum refining (Houalla et al., 1980).